Cas no 1891132-34-5 (2-(2-fluoro-6-methoxyphenyl)-2-methylpropan-1-ol)

• Product Name: 2-(2-fluoro-6-methoxyphenyl)-2-methylpropan-1-ol
• CAS No: 1891132-34-5
• MF: C₁₁H₁₅FO₂
• MW: 198.234007120132
• CID: 6007819
• PubChem ID: 117287934
• Update Time: 2025-06-11

2-(2-fluoro-6-methoxyphenyl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluoro-6-methoxyphenyl)-2-methylpropan-1-ol
• 1891132-34-5
• EN300-1812771

• Inchi： 1S/C11H15FO2/c1-11(2,7-13)10-8(12)5-4-6-9(10)14-3/h4-6,13H,7H2,1-3H3
• InChI Key： INCFHWZPYULLDR-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C(C)(C)CO)OC

Computed Properties

• Exact Mass: 198.10560788g/mol
• Monoisotopic Mass: 198.10560788g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-(2-fluoro-6-methoxyphenyl)-2-methylpropan-1-ol

Recent Advances in the Study of 2-(2-fluoro-6-methoxyphenyl)-2-methylpropan-1-ol (CAS: 1891132-34-5)

The compound 2-(2-fluoro-6-methoxyphenyl)-2-methylpropan-1-ol (CAS: 1891132-34-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have focused on the synthesis and optimization of 2-(2-fluoro-6-methoxyphenyl)-2-methylpropan-1-ol, with particular emphasis on improving its yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. These efforts have resulted in the development of more efficient synthetic routes, which are critical for scaling up production for preclinical and clinical studies.

Pharmacological investigations have revealed that 2-(2-fluoro-6-methoxyphenyl)-2-methylpropan-1-ol exhibits promising activity in modulating specific biological targets. Preliminary in vitro and in vivo studies suggest that the compound may have applications in the treatment of neurological disorders, owing to its ability to interact with key neurotransmitter systems. Researchers are particularly interested in its potential as a modulator of GABAergic signaling, which could have implications for conditions such as anxiety and epilepsy.

In addition to its neurological effects, recent research has explored the compound's potential anti-inflammatory and analgesic properties. Animal models have demonstrated that 2-(2-fluoro-6-methoxyphenyl)-2-methylpropan-1-ol can reduce inflammation and pain responses, making it a candidate for further development as a novel therapeutic agent. These findings are supported by mechanistic studies that highlight the compound's ability to inhibit pro-inflammatory cytokines and modulate pain pathways.

Despite these promising results, challenges remain in the development of 2-(2-fluoro-6-methoxyphenyl)-2-methylpropan-1-ol as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Researchers are currently exploring various formulation strategies, including prodrug approaches and nanoparticle delivery systems, to enhance the compound's pharmacokinetic profile.

In conclusion, 2-(2-fluoro-6-methoxyphenyl)-2-methylpropan-1-ol (CAS: 1891132-34-5) represents a promising candidate for further investigation in the field of chemical biology and drug development. Its unique pharmacological properties and potential therapeutic applications warrant continued research efforts to fully elucidate its mechanisms of action and optimize its clinical potential. Future studies should focus on addressing the current limitations and advancing the compound through the drug development pipeline.